2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride

• Molecular Formula: C7H8Cl2N2S
• Molecular Weight: 223.12 g/mol
• IUPAC Name: 2-(chloromethyl)-3-methylimidazo[5,1-b][1,3]thiazole;hydrochloride
• InChI: InChI=1S/C7H7ClN2S.ClH/c1-5-6(2-8)11-7-3-9-4-10(5)7;/h3-4H,2H2,1H3;1H
• InChI Key: OGNXGELPZUQPSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=CN=CN12)CCl.Cl

Description

2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-chloromethyl-3-methylimidazole with a thiazole derivative in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as dimethylformamide or acetonitrile .

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, leading to efficient and scalable synthesis processes .

Chemical Reactions Analysis

Types of Reactions: 2-(Chloromethyl